Pyridine, 3-(5-fluoro-2,1-benzoxaborol-1(3H)-yl)-

• Molecular Formula: C12H9BFNO
• Molecular Weight: 213.02 g/mol
• IUPAC Name: 3-(5-fluoro-3H-2,1-benzoxaborol-1-yl)pyridine
• InChI: InChI=1S/C12H9BFNO/c14-11-3-4-12-9(6-11)8-16-13(12)10-2-1-5-15-7-10/h1-7H,8H2
• InChI Key: VSMBBUHKOYKSLI-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=C(C=C2)F)C3=CN=CC=C3

Description

Pyridine, 3-(5-fluoro-2,1-benzoxaborol-1(3H)-yl)- is a useful research compound. Its molecular formula is C12H9BFNO and its molecular weight is 213.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromopyridine (731 mg, 4.63 mmol) in THF (5 mL) was added isopropylmagnesium chloride (1 M in THF; 2.3 mL) at room temperature under nitrogen atmosphere, and the mixture was stirred for 1 h. To the mixture was added compound 6 (1.11 g, 4.63 mmol) in THF (4 mL), and the mixture was stirred at room temperature overnight. Water was added and the pH was adjusted to 7 with 1 N HCl. Then the mixture was extracted with ethyl acetate. The solvent was removed under reduced pressure, and the residue was dissolved in THF (30 mL). To the mixture was added 1 N HCl (10 mL), and the mixture was refluxed overnight. The pH was adjusted to 7 with aqueous NaHCO3 and the mixture was extracted with ethyl acetate. The organic layer was washed with brine and dried over anhydrous Na2SO4. The solvent was removed under reduced pressure and the residue was recrystallized from i-Pr2O to afford compound 15 (76 mg, 7.7%): mp 210-212° C.; 1H NMR (300 MHz, DMSO-d6) δ 4.94 (s, 2H), 6.9-7.1 (m, 2H), 7.36 (br s, 1H), 7.66 (dd, J=6.7, 5.3 Hz, 1H), 8.19 (d, J=6.7 Hz, 1H), 8.24 (br s, 1H), 8.64 (d, J=5.3 Hz, 1H): ESI-MS m/z 214 (M+H)+; Anal (C12H9BFNO.0.6H2O)C, H, N.